(Z)-(7S,8S)-Dihydroxyoctadeca-9-enoate

• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• IUPAC Name: (Z,7R,8S)-7,8-dihydroxyoctadec-9-enoic acid
• InChI: InChI=1S/C18H34O4/c1-2-3-4-5-6-7-8-10-13-16(19)17(20)14-11-9-12-15-18(21)22/h10,13,16-17,19-20H,2-9,11-12,14-15H2,1H3,(H,21,22)/b13-10-/t16-,17+/m0/s1
• InChI Key: WBZXABQRBWTVNN-JINBKUQRSA-N
• Isomeric SMILES: CCCCCCCC/C=C\[C@@H]([C@@H](CCCCCC(=O)O)O)O
• SMILES: CCCCCCCCC=CC(C(CCCCCC(=O)O)O)O

Description

(Z)-(7S,8S)-Dihydroxyoctadeca-9-enoate is a hydroxy fatty acid.

Scientific Research Applications

Isolation and Characterization

• Impurity Analysis in Antiglaucoma Agent Preparation: A related compound, (Z)-isopropyl 7-((1R, 2R, 3R, 5S)-2-((1E, 3Z)-3-fluoro-4-phenoxybuta-1, 3-dienyl)-3, 5-dihydroxycyclopentyl) hept-5-enoate, was identified as an impurity in the preparation of an antiglaucoma agent, Tafluprost. Its enantiospecific synthesis and anti-glaucoma properties were studied using docking studies (Jaggavarapu et al., 2020).

Synthesis and Properties

• Derivative Synthesis from Methyl Isoricinoleate: A novel derivative, (Z)-methyl 9-azidooctadec-9-enoate, was synthesized from methyl isoricinoleate [(Z)-methyl 9-hydroxyoctadec-12-enoate]. This synthesis involved various reactions, including treatment with NaN3, to yield unique compounds (Jie & Syed-rahmatullah, 1991).

Biological Activity

• Antimicrobial and Antifungal Applications: 7-O-coumarinyl alkenoates, including derivatives similar to (Z)-(7S,8S)-Dihydroxyoctadeca-9-enoate, demonstrated significant antimicrobial and antifungal activities against various bacterial and fungal strains (Farshori et al., 2011).

Synthesis of Enantiomerically Pure Compounds

• Asymmetric Synthesis: The asymmetric synthesis of (8S,9S,10R,6Z)-trihydroxyoctadec-6-enoic acid, a closely related compound, was achieved. This synthesis involved the use of a stereodetermined chiral building block (Srinivas et al., 2017).

Potential Antioxidant and Anticancer Applications

• Novel Phenolipid Synthesis: Novel phenolipids synthesized from (Z)-methyl-12-aminooctadec-9-enoate showed promising antioxidant and anticancer activities, indicating potential therapeutic applications (Yarra et al., 2016).

Antimicrobial Applications

• Lipoamino Acid Derivatives: Ricinoleic acid-based lipoamino acid derivatives, structurally similar to (Z)-(7S,8S)-Dihydroxyoctadeca-9-enoate, exhibited significant antimicrobial and anti-biofilm activities against various bacterial strains (Mohini et al., 2016).